Cas no 648412-49-1 (2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester)
648412-49-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester
CAS No:648412-49-1
MF:C7H4N2O4S
MW:212.182660102844
CID:415404
PubChem ID:68828210
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester
- methyl 5-cyano-4-nitrothiophene-2-carboxylate
- methyl 5-cyano-4-nitro-thiophene-2-carboxylate
- SCHEMBL3890611
- 648412-49-1
- DTXSID40739120
- ZHYVCTISXQBIAS-UHFFFAOYSA-N
-
- Inchi: 1S/C7H4N2O4S/c1-13-7(10)5-2-4(9(11)12)6(3-8)14-5/h2H,1H3
- InChI Key: ZHYVCTISXQBIAS-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C=C1C(=O)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.98900
- Monoisotopic Mass: 211.98917779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 124.15000
- LogP: 1.83778
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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